Cas no 653572-02-2 (1-Piperazinecarboxamide, N-hexyl-4-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)

• Product name: 1-Piperazinecarboxamide, N-hexyl-4-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• CAS No: 653572-02-2
• MF: C₁₇H₂₄N₆O₄
• MW: 376.410263061523
• CID: 400491
• PubChem ID: 71376126

1-Piperazinecarboxamide, N-hexyl-4-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-hexyl-4-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• N-hexyl-4-(4-nitro-2,1,3-benzoxadiazol-7-yl)piperazine-1-carboxamide
• DTXSID10798845
• 653572-02-2
• N-HEXYL-4-(7-NITRO-2,1,3-BENZOXADIAZOL-4-YL)PIPERAZINE-1-CARBOXAMIDE

• Inchi： InChI=1S/C17H24N6O4/c1-2-3-4-5-8-18-17(24)22-11-9-21(10-12-22)13-6-7-14(23(25)26)16-15(13)19-27-20-16/h6-7H,2-5,8-12H2,1H3,(H,18,24)
• InChI Key： PQIWTXFABNFTPU-UHFFFAOYSA-N
• SMILES： CCCCCCNC(=O)N1CCN(CC1)C2=CC=C(C3=NON=C23)[N+](=O)[O-]

Computed Properties

• Exact Mass: 376.18612
• Monoisotopic Mass: 376.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.64